Cas no 163120-56-7 (2-Propanamine,1-(2-chloro-3-nitrophenoxy)-)

2-Propanamine,1-(2-chloro-3-nitrophenoxy)- structure
163120-56-7 structure
Product Name:2-Propanamine,1-(2-chloro-3-nitrophenoxy)-
CAS No:163120-56-7
MF:C9H11ClN2O3
MW:230.648241281509
CID:110128
PubChem ID:15382900
Update Time:2025-04-18

2-Propanamine,1-(2-chloro-3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanamine,1-(2-chloro-3-nitrophenoxy)-
    • 2-Propanamine, 1-(2-chloro-3-nitrophenoxy)-
    • QPWBODAUOAYWCP-UHFFFAOYSA-N
    • 1-(2-Chloro-3-nitrophenoxy)propan-2-amine
    • SCHEMBL7391361
    • 163120-56-7
    • Inchi: 1S/C9H11ClN2O3/c1-6(11)5-15-8-4-2-3-7(9(8)10)12(13)14/h2-4,6H,5,11H2,1H3
    • InChI Key: QPWBODAUOAYWCP-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1OCC(C)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 230.04593
  • Monoisotopic Mass: 230.0458199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • PSA: 78.39
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